Cas no 6637-17-8 (2,4-Imidazolidinedione,1-methyl-5-phenyl-)

• Product Name: 2,4-Imidazolidinedione,1-methyl-5-phenyl-
• CAS No: 6637-17-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD19314323
• CID: 523116
• Update Time: 2026-04-29

2,4-Imidazolidinedione,1-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,1-methyl-5-phenyl-
• 1-methyl-5-phenylimidazolidine-2,4-dione
• 1-Methyl-5-phenyl-imidazolidin-2,4-dion
• 1-methyl-5-phenyl-imidazolidine-2,4-dione
• HMS3087I04

• MDL： MFCD19314323

Computed Properties

• Exact Mass: 190.07400

Experimental Properties

• PSA: 49.41000
• LogP: 1.17600

Additional information on 2,4-Imidazolidinedione,1-methyl-5-phenyl-

Recent Advances in the Study of 2,4-Imidazolidinedione,1-methyl-5-phenyl- (CAS: 6637-17-8) and Its Applications in Chemical Biology and Medicine

2,4-Imidazolidinedione,1-methyl-5-phenyl- (CAS: 6637-17-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2,4-Imidazolidinedione,1-methyl-5-phenyl- is its identification as a promising scaffold for the design of enzyme inhibitors. Researchers have demonstrated that modifications to the imidazolidinedione core can enhance its binding affinity to specific enzymatic targets, such as kinases and proteases, which are critical in various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of 2,4-Imidazolidinedione,1-methyl-5-phenyl- that exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), a family of enzymes implicated in cancer progression.

In addition to its role in enzyme inhibition, 2,4-Imidazolidinedione,1-methyl-5-phenyl- has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry highlighted the compound's efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest that 2,4-Imidazolidinedione,1-methyl-5-phenyl- could serve as a lead compound for the development of new antimicrobial agents.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies have shown that derivatives of 2,4-Imidazolidinedione,1-methyl-5-phenyl- can modulate oxidative stress and inflammation, two key factors in the pathogenesis of conditions such as Alzheimer's and Parkinson's diseases. A 2022 study in ACS Chemical Neuroscience reported that certain derivatives exhibited neuroprotective effects in vitro, reducing neuronal cell death induced by oxidative stress. While further in vivo studies are needed, these results underscore the compound's versatility and therapeutic potential.

Despite these promising findings, challenges remain in the development of 2,4-Imidazolidinedione,1-methyl-5-phenyl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through structural optimization and rigorous preclinical testing. Recent efforts have focused on improving the pharmacokinetic properties of the compound, with some success in enhancing its solubility and reducing off-target effects.

In conclusion, 2,4-Imidazolidinedione,1-methyl-5-phenyl- (CAS: 6637-17-8) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span enzyme inhibition, antimicrobial activity, and neuroprotection, making it a valuable subject of ongoing research. Future studies should focus on overcoming the current limitations and advancing the compound toward clinical development. The continued exploration of its derivatives and mechanisms of action will likely yield new insights and therapeutic opportunities in the years to come.